Cas no 1424448-98-5 (2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole)

2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole is a heterocyclic compound featuring a benzoxazole core linked to a substituted piperidine moiety via a carbonyl bridge. Its structural complexity imparts potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules. The presence of the 6-chloro-2-methylpyridine group enhances electrophilic reactivity, facilitating further functionalization. The benzoxazole ring system contributes to stability and may influence binding affinity in target interactions. This compound is suitable for research applications requiring precise molecular scaffolds, such as kinase inhibition studies or the development of small-molecule therapeutics. Its synthetic versatility and well-defined chemical properties make it a valuable candidate for exploratory pharmaceutical development.
2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole structure
1424448-98-5 structure
Product Name:2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole
CAS No:1424448-98-5
MF:C19H18ClN3O2
MW:355.818123340607
CID:6543264
PubChem ID:71844768
Update Time:2025-10-31

2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(6-chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole
    • AKOS033380588
    • EN300-26616694
    • [3-(1,3-benzoxazol-2-yl)piperidin-1-yl]-(6-chloro-2-methylpyridin-3-yl)methanone
    • Z1497649361
    • 1424448-98-5
    • 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole
    • Inchi: 1S/C19H18ClN3O2/c1-12-14(8-9-17(20)21-12)19(24)23-10-4-5-13(11-23)18-22-15-6-2-3-7-16(15)25-18/h2-3,6-9,13H,4-5,10-11H2,1H3
    • InChI Key: UIGJMIVVWDLKOL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C)=N1)C(N1CCCC(C2=NC3C=CC=CC=3O2)C1)=O

Computed Properties

  • Exact Mass: 355.1087545g/mol
  • Monoisotopic Mass: 355.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 59.2Ų

2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26616694-0.05g
2-[1-(6-chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole
1424448-98-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole

Introduction to 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole (CAS No. 1424448-98-5)

2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole (CAS No. 1424448-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 6-chloro-2-methylpyridine moiety, a piperidine ring, and a benzoxazole scaffold. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole involves several steps, including the formation of the piperidine ring, the introduction of the chloromethylpyridine moiety, and the final coupling with the benzoxazole unit. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical studies.

In terms of its biological activities, 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole has been shown to exhibit potent inhibitory effects on specific enzymes and receptors. For instance, it has demonstrated significant activity against kinases involved in various signaling pathways, such as the MAPK and PI3K pathways. These pathways are known to play crucial roles in cell proliferation, survival, and migration, making this compound a potential therapeutic agent for diseases characterized by aberrant signaling, such as cancer.

Furthermore, recent studies have explored the potential of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole in neurodegenerative disorders. The compound's ability to modulate specific receptors and enzymes involved in neuroinflammation and oxidative stress has been investigated. Preliminary results suggest that it may have neuroprotective properties, offering hope for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole have also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it shows good stability in plasma and tissues. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole in human subjects. Early-phase trials have shown promising results, with the compound demonstrating acceptable safety profiles at various dose levels. Ongoing studies aim to further elucidate its therapeutic potential and identify optimal dosing regimens for different indications.

In addition to its therapeutic applications, 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole has also been used as a tool compound in academic research. Its unique structure and biological activities make it valuable for investigating the mechanisms underlying various diseases and for validating new drug targets. Researchers are continuously exploring new avenues to leverage this compound's properties for both fundamental and applied research purposes.

The future prospects for 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole are promising. As more data from clinical trials become available, its potential as a therapeutic agent will become clearer. Additionally, ongoing research into its structure-function relationships and mechanism of action will likely lead to the development of optimized derivatives with enhanced properties.

In conclusion, 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole (CAS No. 1424448-98-5) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and biological activities make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk